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Compound of Interest

Compound Name:
6-Fluoro-4-hydroxypyridine-2-

carboxamide

Cat. No.: B13548449

Get Quote

Executive Summary & Retrosynthetic Strategy
Target Molecule: 6-Fluoro-4-hydroxypyridine-2-carboxamide CAS Registry Number:

(Analogous to Favipiravir intermediates) Core Challenge: Selective amidation of the C2-

carboxylate without affecting the C4-hydroxyl or C6-fluorine groups.

Strategic Pathway
We reject the standard Acid Chloride route (

) due to the high risk of converting the 4-OH to a 4-Cl species. Instead, we present two superior
pathways:

Route A (Primary Protocol): Mixed Anhydride Activation (Ethyl Chloroformate). This method

is rapid, mild, and scalable.[1][2]

Route B (Alternative Protocol): Methyl Ester Aminolysis. This two-step sequence offers the

highest purity profile for GMP-like requirements.
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Target: 6-Fluoro-4-hydroxypyridine-
2-carboxamide

Starting Material:
6-Fluoro-4-hydroxypyridine-

2-carboxylic acid

Intermediate:
Mixed Anhydride

(Activated Species)

EtOCOCl, Et3N
(Activation)

Intermediate:
Methyl Ester

MeOH, H2SO4
(Fischer Esterification)

NH3 (g) or NH4OH
(Mild Amidation)

NH3 / MeOH
(Aminolysis)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the Mixed Anhydride (Route A) and Ester

Aminolysis (Route B) pathways.

Critical Process Parameters (CPP)
Parameter Specification Rationale

Temperature (Activation) to
Prevents decomposition of the

mixed anhydride intermediate.

Stoichiometry (Base) 1.1 – 1.2 equiv

Excess base is required to

neutralize the carboxylic acid

and the HCl byproduct, but too

much promotes

at the C6-F position.

Solvent Selection THF or DMF

The starting acid has poor

solubility in non-polar solvents.

DMF is preferred for scale-up;

THF for ease of workup.

Ammonia Source
(gas) or

(aq)

Anhydrous gas prevents

hydrolysis of the activated

intermediate back to the acid.

Experimental Protocols
Protocol A: Mixed Anhydride Method (Recommended)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b13548449/docs?utm_src=pdf-body-img#application-note-high-fidelity-synthesis-of-6-fluoro-4-hydroxypyridine-2-carboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13548449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism: Activation of the carboxylic acid with ethyl chloroformate to form a mixed

anhydride, followed by nucleophilic attack by ammonia.

Materials
Starting Material: 6-Fluoro-4-hydroxypyridine-2-carboxylic acid (1.0 equiv)

Reagents: Ethyl chloroformate (1.1 equiv), Triethylamine (

, 1.2 equiv), Ammonia gas (excess) or 28% Ammonium Hydroxide.

Solvent: Anhydrous Tetrahydrofuran (THF) or DMF (if solubility is an issue).

Step-by-Step Methodology
Dissolution: In a flame-dried 3-neck round-bottom flask equipped with a thermometer and

nitrogen inlet, suspend 6-Fluoro-4-hydroxypyridine-2-carboxylic acid (10.0 g, 63.6 mmol) in

anhydrous THF (100 mL).

Note: If the acid does not dissolve completely, add DMF (10-20 mL) dropwise until a clear

solution or fine suspension is obtained.

Base Addition: Cool the mixture to

using an ice/salt bath. Add Triethylamine (10.6 mL, 76.3 mmol) dropwise over 10 minutes.

Observation: The solution may clarify as the triethylammonium salt forms.

Activation: Add Ethyl chloroformate (6.7 mL, 70.0 mmol) dropwise, maintaining the internal

temperature below

.

Critical Step: Stir at

for 30 minutes. The formation of a white precipitate (triethylamine hydrochloride) confirms
the reaction is proceeding.

Amidation:
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Option 1 (Gas - Preferred): Bubble anhydrous Ammonia gas gently through the solution for

15-20 minutes while keeping the temperature below

.

Option 2 (Aqueous): Add 28% Ammonium Hydroxide (15 mL) dropwise. (Note: Yield may

be slightly lower due to competitive hydrolysis).

Reaction Completion: Allow the mixture to warm to room temperature (RT) and stir for 2

hours. Monitor by TLC (10% MeOH in DCM) or LC-MS.

Workup:

Concentrate the solvent under reduced pressure to

20% volume.

Add cold water (50 mL) to precipitate the product.

Adjust pH to ~5-6 with dilute HCl if necessary to ensure the 4-OH group is protonated (or

exists as the pyridone).

Purification: Filter the solid, wash with cold water (

) and cold diethyl ether (

). Dry under vacuum at

.

Expected Yield: 75 – 85% Appearance: Off-white to pale yellow solid.[3]

Protocol B: Methyl Ester Aminolysis (High Purity)
Mechanism: Fischer esterification followed by amide formation. This route isolates a stable

ester intermediate, allowing for purification before the final step.

Step 1: Esterification
Dissolve the starting acid (10.0 g) in Methanol (100 mL).
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Add catalytic Sulfuric Acid (

, 1.0 mL) or Thionyl Chloride (

, 1.5 equiv) dropwise at

.

Reflux for 4-6 hours.

Concentrate, neutralize with saturated

, and extract with Ethyl Acetate.

Isolate the Methyl 6-fluoro-4-hydroxypyridine-2-carboxylate.

Step 2: Aminolysis
Dissolve the methyl ester (from Step 1) in 7N Ammonia in Methanol (10 volumes).

Seal the vessel and stir at RT for 12-18 hours.

Note: If reaction is slow, heat to

, but monitor for 6-F displacement.

Concentrate to dryness. The product often crystallizes directly from the reaction mixture

upon cooling.

Analytical Validation (Self-Validating Data)
Upon isolation, compare your data against these theoretical reference values to validate the

synthesis.
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Technique
Expected Signal /
Characteristic

Interpretation

LC-MS (ESI+)
Confirm molecular weight

(MW: 156.11).

1H NMR (DMSO-d6) 11.0–12.0 (br s, 1H, OH/NH) Tautomeric OH/NH proton.

8.0–8.2 (br s, 1H, CONH_a) Amide proton A.

7.6–7.8 (br s, 1H, CONH_b) Amide proton B.

7.4 (d, J~2 Hz, 1H, H3) Proton at C3 (meta coupling).

6.8 (dd, 1H, H5) Proton at C5 (coupling with F).

19F NMR -70 to -80 ppm (s)
Characteristic singlet/multiplet

for Pyridine-F.

Tautomer Note: In DMSO-

, the 4-hydroxy pyridine often appears as the 4-pyridone tautomer. You may see the "OH"
proton as a broad NH signal on the ring nitrogen if the pyridone form dominates.

Troubleshooting & Optimization Guide
Issue: Low Yield / Hydrolysis

Cause: Water present during Mixed Anhydride formation.[4]

Solution: Ensure THF is anhydrous. Use molecular sieves.[5] Switch to Protocol B (Ester) if

dry conditions are difficult to maintain.

Issue: Impurity at ~174 m/z (Chlorinated byproduct)
Cause: If

was used, the 4-OH was converted to 4-Cl.
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Solution: Strictly avoid thionyl chloride with unprotected 4-hydroxypyridines. Use Ethyl

Chloroformate (Protocol A) or HATU.

Issue: Loss of Fluorine (SnAr Product)
Cause: Reaction temperature too high or base too strong/concentrated.

Solution: Keep amidation below

. Avoid using hydroxide bases (NaOH/KOH) in the presence of heat. Use mild bases like

or DIPEA.
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Start: 6-F-4-OH-Pyridine-2-COOH

1. Dissolve in THF/DMF
Add Et3N (1.2 eq)

2. Cool to -10°C

3. Add Ethyl Chloroformate
(Form Mixed Anhydride)

4. Bubble NH3 Gas
(Keep < 0°C)

30 min activation

5. Warm to RT, Conc.,
Precipitate with Water

2 hr reaction

Final Product:
6-F-4-OH-Pyridine-2-CONH2

Click to download full resolution via product page

Figure 2: Operational workflow for the Mixed Anhydride Protocol (Route A).
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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